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Cat. No.: B089815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfadicramide is a sulfonamide antibiotic that, like other members of its class, inhibits

bacterial growth by interfering with folic acid synthesis.[1] While its primary application has

been in treating bacterial infections, the unique chemical properties of the sulfonamide group

offer potential for its use in targeted drug delivery systems. This document provides an

overview of the potential applications, relevant data, and detailed experimental protocols for

researchers interested in exploring Sulfadicramide as a component of novel therapeutic

delivery platforms.

It is important to note that while the fundamental principles and methodologies described

herein are broadly applicable, specific research on Sulfadicramide in targeted drug delivery is

limited. Therefore, the following protocols are based on established methods for similar

sulfonamide compounds and should be adapted and optimized for Sulfadicramide-specific

formulations.

Physicochemical Properties of Sulfadicramide
A thorough understanding of the physicochemical properties of a drug is crucial for the design

and development of an effective drug delivery system. Below is a summary of the available
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data for Sulfadicramide.

Property Value Reference

Molecular Formula C₁₁H₁₄N₂O₃S [2][3]

Molecular Weight 254.31 g/mol [2][3]

Melting Point 184-185 °C [4][5]

Water Solubility 261 mg/L (at 20 °C) [4][5]

Appearance Solid powder [3]

Storage Condition

Dry, dark, and at 0-4 °C for

short term or -20 °C for long

term.

[3]

Mechanism of Action: Inhibition of Folic Acid
Synthesis
Sulfadicramide, like other sulfonamides, acts as a competitive inhibitor of the bacterial

enzyme dihydropteroate synthase (DHPS).[1][6][7] This enzyme is critical for the synthesis of

dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for the synthesis of

nucleic acids and some amino acids. By blocking this pathway, sulfonamides prevent bacterial

growth and replication.[1][8]
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Start

Dissolve Sulfadicramide and PLGA in Acetone Prepare Aqueous Stabilizer Solution

Add Organic Phase to Aqueous Phase with Stirring

Solvent Evaporation

Collect Nanoparticles by Centrifugation

Wash Nanoparticles

Lyophilize for Storage

End
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Start

Disperse Nanoparticles in PBS within Dialysis Bag

Incubate at 37°C with Shaking

Withdraw Samples at Time Intervals

Continue Incubation

Analyze Drug Concentration

Plot Cumulative Release vs. Time

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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